N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide

• Molecular Formula: C23H23BrN2O3S
• Molecular Weight: 487.4 g/mol
• IUPAC Name: N-(3-bromophenyl)-2-[(4-methylphenyl)methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C23H23BrN2O3S/c1-17-6-10-19(11-7-17)15-26(30(28,29)22-12-8-18(2)9-13-22)16-23(27)25-21-5-3-4-20(24)14-21/h3-14H,15-16H2,1-2H3,(H,25,27)
• InChI Key: XCGDYMZDXAFIKZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN(CC(=O)NC2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=C(C=C3)C

Description

N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential use as a therapeutic agent due to its unique chemical structure and biological properties.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide is not fully understood. However, it has been proposed that the compound works by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells and microorganisms. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes that are essential for the growth and survival of cancer cells and microorganisms. It has also been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has several advantages for lab experiments. It is easy to synthesize, has a high yield, and exhibits potent inhibitory activity against various cancer cell lines and microorganisms. However, it also has some limitations. It is not water-soluble, which can make it difficult to use in certain experiments. It also has not been extensively studied in vivo, which limits its potential for use as a therapeutic agent.

Future Directions

There are several future directions for the study of N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination with other therapeutic agents for the treatment of cancer and microbial infections. Additionally, further studies are needed to determine its toxicity and pharmacokinetics in vivo, which will be important for its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide involves the reaction of 3-bromoaniline with 4-methylbenzyl chloride and 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with ethyl chloroacetate to form the final compound. The synthesis method is simple and efficient, and the yield of the product is high.

Scientific Research Applications

N-(3-bromophenyl)-2-{(4-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has been extensively studied for its potential use as a therapeutic agent. It has been shown to exhibit potent inhibitory activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have antimicrobial activity against various bacteria and fungi.